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Compound of Interest

Compound Name: Dinitrosopentamethylenetetramine

Cat. No.: B087232

An In-depth Examination of its Properties, Synthesis, and Industrial Applications

For Researchers and Scientists

Introduction

Dinitrosopentamethylenetetramine (DNPT), with CAS number 101-25-7, is a chemical
compound primarily utilized as a blowing agent in the production of foamed plastics and rubber.
[1][2][3] Its ability to undergo controlled thermal decomposition to release nitrogen gas makes it
a valuable component in the manufacturing of various microporous materials. This guide
provides a comprehensive overview of the physicochemical properties, synthesis, and
applications of DNPT, with a focus on its technical aspects. It is important to note that while this
document is intended for a scientific audience, the known applications of DNPT are in materials
science and industrial chemistry, with no established role in drug development or
pharmacology.

Physicochemical Properties

The key physicochemical properties of Dinitrosopentamethylenetetramine are summarized
in the table below. These properties are crucial for understanding its behavior in various
applications, particularly its thermal decomposition characteristics which are central to its
function as a blowing agent.
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Property Value References

Molecular Formula CsH10N6O2 [4]

Molecular Weight 186.17 g/mol [4]
Slightly yellow or light cream

Appearance [4]
colored powder.

] ] Decomposes at approximately

Melting Point [5]
200-210°C.
Arough estimate is 320.65°C,

Boiling Point though it decomposes before [4]
boiling.

) Estimates range from 1.4 to

Density [61[7]
1.8 g/cms.
Soluble in ethyl acetoacetate
and dimethylformamide;
slightly soluble in water,

Solubility ethanol, chloroform, pyridine, [4]

methyl ethyl ketone, and
acrylonitrile; almost insoluble in

ether.

Vapor Pressure

4.62 x 10-8 mmHg at 25°C.

[7]

Synthesis

The synthesis of Dinitrosopentamethylenetetramine typically involves the nitrosation of

hexamethylenetetramine (urotropine). This reaction is generally carried out using a nitrosating

agent, such as nitrous acid, which is formed in situ from the reaction of sodium nitrite with an

acid.

A general experimental protocol for the synthesis is as follows:

¢ Hexamethylenetetramine is dissolved in water.
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e The solution is cooled to a low temperature, typically between 0-5°C.
e A solution of sodium nitrite is added to the hexamethylenetetramine solution.

e An acid, such as hydrochloric acid or sulfuric acid, is then slowly added to the mixture while
maintaining the low temperature. The acid reacts with sodium nitrite to form nitrous acid,
which then nitrosates the hexamethylenetetramine.

e The reaction mixture is stirred for a period to ensure complete reaction.

e The resulting solid product, Dinitrosopentamethylenetetramine, is then collected by
filtration.

e The product is washed with water to remove any unreacted starting materials and
byproducts.

 Finally, the product is dried under vacuum at a low temperature to avoid decomposition.

Hexamethylenetetramine
(CeH12N4)

Sodium Nitrite
(NaNO2)

Y

Aqueous Solution Nitrosation Dinitrosopentamethylenetetramine
(0-5°C) (CsH10N6O2)

Y
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A simplified workflow for the synthesis of Dinitrosopentamethylenetetramine.

Mechanism of Action as a Blowing Agent
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The primary application of Dinitrosopentamethylenetetramine is as a chemical blowing
agent.[1] Its effectiveness stems from its thermal decomposition to produce a large volume of
gas, primarily nitrogen. This process is initiated by heating the polymer matrix containing DNPT
to its decomposition temperature.

The decomposition of DNPT is an exothermic reaction that proceeds as follows:
CsH1oNeO2 (s) — Nz (g) + other gaseous products + solid residue

The liberated nitrogen gas creates a cellular structure within the polymer, resulting in a foamed
material with reduced density and desirable properties such as thermal and acoustic insulation.
[3] The decomposition temperature can be adjusted by the use of activators or "kickers," such
as salicylic acid or urea, which lower the decomposition temperature to suit different polymer
processing conditions.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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